Cas no 960602-09-9 (1,3-Benzenediol, 4-chloro-, 3-propanoate)

• Product Name: 1,3-Benzenediol, 4-chloro-, 3-propanoate
• CAS No: 960602-09-9
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 5667270
• Update Time: 2024-02-02

1,3-Benzenediol, 4-chloro-, 3-propanoate Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol, 4-chloro-, 3-propanoate

• Inchi： 1S/C9H9ClO3/c1-2-9(12)13-6-3-4-7(10)8(11)5-6/h3-5,11H,2H2,1H3
• InChI Key： BOAIGROBDCKOFU-UHFFFAOYSA-N
• SMILES： C1(OC(=O)CC)=CC=C(Cl)C(O)=C1

Experimental Properties

• Density: 1.303±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 323.1±32.0 °C(Predicted)
• pka: 8.53±0.18(Predicted)